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Compound of Interest

Compound Name: Potassium L-lactate

Cat. No.: B1592695 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive methodology to assess the impact of

potassium L-lactate as an excipient on the stability of a target protein. The protocols outlined

below utilize common biophysical techniques to characterize changes in protein structure and

aggregation propensity.

Introduction
Protein-based therapeutics require optimal formulation to maintain their native conformation

and biological activity. Excipients play a crucial role in stabilizing these proteins. Potassium L-
lactate, a salt of a naturally occurring organic acid, is being explored for its potential as a

protein stabilizer. Its effects are thought to arise from its influence on solution properties such

as ionic strength and water activity, which can in turn affect the protein's hydration shell and

electrostatic interactions. This document details experimental protocols to systematically

evaluate the effect of potassium L-lactate on protein thermal stability and aggregation.

Experimental Workflow
The overall workflow for assessing the impact of potassium L-lactate on protein stability

involves a series of biophysical characterization techniques.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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